Cas no 941921-36-4 (6-(2-hydroxypropyl)-4-4-(methylsulfanyl)phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione)

• Product Name: 6-(2-hydroxypropyl)-4-4-(methylsulfanyl)phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione
• CAS No: 941921-36-4
• MF: C₁₆H₁₉N₃O₃S
• MW: 333.40536236763
• CID: 5505997
• Update Time: 2025-07-15

6-(2-hydroxypropyl)-4-4-(methylsulfanyl)phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-d]pyrimidine-2,5-dione, 3,4,6,7-tetrahydro-6-(2-hydroxypropyl)-4-[4-(methylthio)phenyl]-
• 6-(2-hydroxypropyl)-4-4-(methylsulfanyl)phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

• Inchi： 1S/C16H19N3O3S/c1-9(20)7-19-8-12-13(15(19)21)14(18-16(22)17-12)10-3-5-11(23-2)6-4-10/h3-6,9,14,20H,7-8H2,1-2H3,(H2,17,18,22)
• InChI Key： WKPQIUYPSGJBME-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C(SC)C=C2)C2C(=O)N(CC(O)C)CC=2N1

Additional information on 6-(2-hydroxypropyl)-4-4-(methylsulfanyl)phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo3,4-dpyrimidine-2,5-dione

Introduction to Compound with CAS No. 941921-36-4 and Product Name: 6-(2-hydroxypropyl)-4-4-(methylsulfanyl)phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione

The compound identified by the CAS number 941921-36-4 and the product name 6-(2-hydroxypropyl)-4-4-(methylsulfanyl)phenyl-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The pyrrolo[3,4-d]pyrimidine scaffold is particularly noteworthy as it is a privileged structure in medicinal chemistry, known for its versatility in drug design and development.

Recent research in the area of nucleoside analogs has highlighted the importance of modifications within the pyrrolopyrimidine core to enhance pharmacological properties such as solubility, bioavailability, and target specificity. The presence of a 2-hydroxypropyl side chain and a methylsulfanyl substituent at the phenyl ring in this compound suggests a deliberate design aimed at optimizing interactions with biological targets. These functional groups are not only crucial for the compound's chemical stability but also play a pivotal role in modulating its pharmacokinetic profile.

The 1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione moiety itself is a key feature that contributes to the compound's unique chemical identity. This bicyclic structure is reminiscent of natural products and has been extensively studied for its potential applications in treating various diseases. The dione functionality at the 2 and 5 positions introduces polarity to the molecule, which can be advantageous for cell membrane permeability and binding affinity to biological targets.

In the context of current pharmaceutical research, this compound has been explored for its potential antiviral and anticancer properties. The pyrrolopyrimidine scaffold is known to exhibit inhibitory effects on enzymes such as thymidylate synthase (TS), which is critical for DNA synthesis in rapidly dividing cells. By targeting TS or related enzymes, this compound may interfere with viral replication or cancer cell proliferation. Preliminary studies have suggested that modifications within this scaffold can significantly alter the potency and selectivity of these biological effects.

The 2-hydroxypropyl group is particularly interesting as it can enhance solubility while maintaining binding affinity to biological targets. This is a common strategy in drug design to improve pharmacokinetic properties without compromising efficacy. Additionally, the methylsulfanyl substituent at the phenyl ring can influence electronic distribution within the molecule, potentially affecting both binding affinity and metabolic stability. These features make this compound a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry have enabled more sophisticated modeling of molecular interactions. These tools have been instrumental in predicting how modifications within the pyrrolopyrimidine core will affect biological activity. For instance, molecular dynamics simulations have shown that small changes in the position or type of substituents can significantly alter binding kinetics and thermodynamics. This high-throughput virtual screening approach has accelerated the identification of lead compounds like this one for further experimental validation.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry. The multi-step synthesis pathway involves careful selection of reagents and reaction conditions to ensure high yield and purity. Modern synthetic techniques often incorporate green chemistry principles to minimize waste and improve sustainability. For example, catalytic methods have been employed to streamline reactions while reducing byproduct formation.

Evaluation of a new compound's potential involves rigorous testing across multiple models to assess its safety and efficacy. In vitro assays are typically performed first to screen for desirable biological activity before moving on to animal models. These preclinical studies provide valuable insights into how the compound will behave in a living system. If initial results are promising, further studies may explore potential therapeutic applications in humans through clinical trials.

The regulatory landscape for new pharmaceuticals is stringent but well-defined. Companies must navigate complex guidelines set forth by agencies such as the FDA or EMA to bring new drugs to market safely and effectively. Documentation must be meticulous throughout each stage of development—from initial discovery through clinical trials—to ensure compliance with regulatory requirements.

Collaboration across disciplines—chemistry، biology，pharmacology—is essential for advancing drug discovery efforts like this one forward effectively。 Each expert brings unique skills needed at different stages：chemists design molecules，biologists test their effects，and pharmacologists translate findings into therapeutic strategies。

The future direction of research on compounds like this one will likely involve exploring novel derivatives with enhanced properties。 Techniques such as structure-based drug design (SBDD) allow researchers to visualize how molecules interact with targets at an atomic level， guiding rational modifications based on these insights。